
An In-depth Technical Guide to the Chemical
Properties of Tris(hydroxymethyl)aminomethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tris-hydroxymethyl-methyl-

ammonium

Cat. No.: B8782720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tris(hydroxymethyl)aminomethane, commonly known as Tris or Trizma, and its protonated

form, Tris-hydroxymethyl-methyl-ammonium, is an organic compound extensively used as a

biological buffer in biochemistry, molecular biology, and the pharmaceutical industry.[1][2] Its

prevalence is due to its pKa of approximately 8.1 at 25°C, which provides an effective buffering

range from pH 7.2 to 9.0, coinciding with the physiological pH of most living organisms.[1][2]

This guide provides a detailed overview of its core chemical properties, experimental protocols

for buffer preparation, and its functional mechanism.

Core Chemical and Physical Properties
Tris is a primary amine with three hydroxymethyl groups, rendering it highly soluble in water.[2]

[3] The quantitative properties of Tris and its common hydrochloride salt are summarized below

for easy reference.
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Property
Tris Base
(Tris(hydroxymethyl)amino
methane)

Tris Hydrochloride (Tris-
HCl)

IUPAC Name

2-Amino-2-

(hydroxymethyl)propane-1,3-

diol[1]

N/A

Synonyms
THAM, Trizma, Tromethamine,

Trometamol[1][2]
Trizma HCl

Molecular Formula C₄H₁₁NO₃[4] C₄H₁₂ClNO₃

Molecular Weight 121.14 g/mol [4] 157.60 g/mol

pKa (at 25°C) 8.07[1]
N/A (Acidic form of the buffer

pair)

Effective pH Range 7.1 - 9.1[1] 7.0 - 8.6

Melting Point 167-172 °C[3] N/A

Boiling Point 219-220 °C at 10 mmHg[3] N/A

Solubility in Water 678 g/L[5] Highly soluble[6]

pH (0.1M solution) 10.6[3] N/A

Note: The properties of Tris-hydroxymethyl-methyl-ammonium cation (C₄H₁₂NO₃⁺) itself are

intrinsically linked to its role as the conjugate acid of Tris base. Its molecular weight is

approximately 122.14 g/mol .[7]

Logical Relationship: The Buffering Mechanism
Tris buffer's ability to maintain a stable pH stems from the equilibrium between Tris base (a

proton acceptor) and its conjugate acid, the Tris-hydroxymethyl-methyl-ammonium ion (a

proton donor). This equilibrium allows the buffer to neutralize added acids or bases, thereby

resisting significant changes in pH.
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Caption: The equilibrium of Tris buffer resisting pH changes.

Experimental Protocols
The preparation of Tris buffer is a fundamental procedure in many laboratories. The final pH of

a Tris buffer is highly dependent on temperature, decreasing approximately 0.025-0.03 pH units

for every 1°C increase.[1][8] Therefore, it is critical to adjust the pH at the temperature at which

the buffer will be used.

This protocol outlines the steps to create a 1 Molar stock solution of Tris buffer with a pH of 8.0.

Weigh Tris Base: Weigh 12.11 g of Tris base (MW: 121.14 g/mol ) and place it in a beaker or

Duran bottle.[9]

Dissolve: Add 80 mL of distilled or deionized water and a magnetic stir bar. Place the

container on a magnetic stirrer to dissolve the Tris base completely.[9]

pH Adjustment: Place a calibrated pH meter into the solution. Slowly add concentrated

Hydrochloric Acid (HCl) dropwise while monitoring the pH.[9] Be cautious, as the addition of

HCl is an exothermic reaction that will increase the solution's temperature, affecting the pH

reading.[10][11] Allow the solution to cool to the intended experimental temperature before

making the final pH adjustment.

Final Volume: Once the target pH of 8.0 is reached, remove the pH probe and transfer the

solution to a 100 mL graduated cylinder. Add distilled water to bring the final volume to 100
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mL.[9]

Sterilization (Optional): If required, the solution can be sterilized by autoclaving on a liquid

cycle (121°C for 20 minutes at 15 psi).[9]

This protocol describes the dilution of a stock solution to a working concentration.

Dilution Calculation: To prepare a 10 mM solution from a 1 M stock, a 1:100 dilution is

required.

Procedure: For a final volume of 100 mL, add 1 mL of the 1 M Tris-HCl (pH 7.4) stock

solution to 99 mL of nuclease-free water.[10] Mix thoroughly.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for preparing a Tris buffer solution from

solid Tris base.
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Caption: Workflow for preparing a Tris buffer solution.
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Applications and Considerations in Drug
Development
Tris buffer is a critical component in the pharmaceutical and biotechnology sectors.[12]

Biopharmaceutical Formulation: It is widely used as an excipient to maintain the pH and

stability of protein-based therapeutics, such as monoclonal antibodies, recombinant proteins,

and vaccines.[2][12] It is a component of both the Moderna and Pfizer-BioNTech COVID-19

vaccines.[1]

Purification and Analysis: Tris is a key ingredient in buffer systems for protein purification and

analytical techniques like electrophoresis (e.g., TAE and TBE buffers for nucleic acids,

Laemmli buffer for SDS-PAGE).[1][6]

Diagnostics: The buffer is vital for developing diagnostic test kits and reagents where stable

pH is essential for assay performance.[12]

Drug Discovery: In drug discovery, Tris buffers are used in enzyme assays and to solubilize

proteins for screening and analysis.[2][13]

Important Considerations:

Temperature Dependence: As noted, the pH of Tris buffers is sensitive to temperature

changes.[1] This must be accounted for in experiments conducted at temperatures other

than room temperature.

Electrode Incompatibility: Single-junction pH electrodes containing silver (e.g., Ag/AgCl)

should be avoided, as Tris can form a precipitate with silver, clogging the junction and

leading to inaccurate readings.[1][6]

Metal Ion Interaction: Tris is known to complex with some metal ions, which may interfere

with certain enzymatic reactions.[1]

Reactivity: The primary amine in Tris can react with aldehydes, making it unsuitable for

certain biochemical applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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